Cas no 2034543-06-9 (N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine)

• Product Name: N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine
• CAS No: 2034543-06-9
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5407555
• Update Time: 2025-07-21

N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(Tetrahydro-2-furanyl)methyl]-5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinamine
• N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

• Inchi： 1S/C15H15N5O2S/c1-3-10(21-5-1)7-17-13-11(8-16-9-18-13)15-19-14(20-22-15)12-4-2-6-23-12/h2,4,6,8-10H,1,3,5,7H2,(H,16,17,18)
• InChI Key： YQOLUGBMDPPNAH-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2ON=C(C3SC=CC=3)N=2)C(NCC2CCCO2)=N1

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.8±60.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

Comprehensive Analysis of N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034543-06-9)

The compound N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034543-06-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This heterocyclic molecule combines a pyrimidine core with a thiophene-substituted 1,2,4-oxadiazole moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular architecture suggests possible interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways and reactivity. The presence of both oxadiazole and pyrimidine rings in its structure offers multiple sites for chemical modifications, enabling the development of derivatives with tailored properties. Researchers are particularly interested in optimizing its solubility and bioavailability, which are critical factors for its potential use in drug development. Recent studies have highlighted its stability under physiological conditions, a key consideration for in vivo applications.

In the context of current trends, the demand for heterocyclic compounds with multifunctional scaffolds has surged, driven by their versatility in medicinal chemistry. The thiophene component in this molecule aligns with the growing interest in sulfur-containing heterocycles, which are known for their electronic properties and biological activity. Additionally, the 1,2,4-oxadiazole ring is a hotspot in drug discovery due to its role as a bioisostere for carboxylate and amide groups, enhancing metabolic stability.

From a material science perspective, the N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine structure exhibits promising electronic properties, making it a candidate for organic semiconductors or optoelectronic devices. The thiophene ring, in particular, contributes to π-conjugation, which is essential for charge transport in such applications. This dual applicability in both pharmaceuticals and advanced materials underscores its interdisciplinary significance.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health concern. Preliminary computational studies suggest that its unique scaffold may interact with bacterial enzymes, offering a starting point for designing new antimicrobial agents. Researchers are also exploring its anti-inflammatory and antioxidant properties, which could pave the way for therapeutic innovations in chronic diseases.

In summary, N-[(oxolan-2-yl)methyl]-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034543-06-9) represents a multifaceted compound with broad potential across scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the development of next-generation therapeutics and advanced materials.